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Compound of Interest

Compound Name: SNAP 94847 hydrochloride

Cat. No.: B2784360 Get Quote

Researchers and laboratory personnel must handle SNAP 94847 hydrochloride with care,

adhering to stringent disposal protocols to ensure safety and environmental compliance.

Although a specific Safety Data Sheet (SDS) for SNAP 94847 hydrochloride is not readily

available, its chemical nature as a hydrochloride salt necessitates its treatment as a potentially

hazardous acidic compound. The following guidelines are based on established procedures for

the disposal of similar chemical substances.

Key Safety Precautions:

Before handling SNAP 94847 hydrochloride, it is crucial to wear appropriate Personal

Protective Equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat. All handling of the solid compound or its solutions should be conducted in a well-

ventilated fume hood to avoid inhalation of any dust or aerosols.

Quantitative Data for Hydrochloride Compounds
The table below summarizes key quantitative data relevant to the handling and disposal of

hydrochloride salts. This information is provided as a general reference.
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Property Value Source(s)

SNAP 94847 Hydrochloride

Molecular Weight 515.03 g/mol

Solubility (DMSO) ≥ 51.5 mg/mL (100 mM)

Solubility (Ethanol) ≥ 51.5 mg/mL (100 mM)

General Hydrochloride Salts

pH Acidic

Neutralizing Agent
Weak bases (e.g., Sodium

Bicarbonate)
[1]

Step-by-Step Disposal Protocol
The primary method for the safe disposal of SNAP 94847 hydrochloride involves

neutralization of its acidic component before disposal in accordance with local, state, and

federal regulations for chemical waste.

1. Dilution:

If in solid form, dissolve the SNAP 94847 hydrochloride in a suitable solvent, such as water

or ethanol, in a well-ventilated fume hood.

If it is already in a solution, further dilute it with water to a lower concentration. As a general

safety rule, always add acid (or the acidic salt solution) to water, not the other way around, to

avoid splashing and exothermic reactions.[1]

2. Neutralization:

Slowly add a weak base, such as sodium bicarbonate (baking soda) or a sodium carbonate

solution, to the diluted SNAP 94847 hydrochloride solution with constant stirring.[1]

The addition of the base will cause fizzing (effervescence) as carbon dioxide is released.

Continue adding the base in small portions until the fizzing stops, which indicates that the

neutralization reaction is nearing completion.[1]
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3. pH Verification:

Use pH paper or a calibrated pH meter to check the pH of the solution.

The target pH for a neutralized solution is typically between 6.0 and 8.0. If the pH is still

acidic, continue to add small amounts of the weak base until the desired pH is achieved.

4. Waste Collection and Disposal:

Once neutralized, the solution should be transferred to a clearly labeled, sealed container for

chemical waste.

Dispose of the container through your institution's hazardous waste management program.

Do not pour the neutralized solution down the drain unless explicitly permitted by your local

regulations for neutralized chemical waste.[1]

For Small Spills:

In the case of a small spill of solid SNAP 94847 hydrochloride, carefully sweep the material

into a designated waste container.

For small liquid spills, contain the spill with an absorbent material.

In both cases, the collected material should be neutralized using the procedure described

above before being disposed of as hazardous waste.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of SNAP
94847 hydrochloride.
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Caption: Disposal workflow for SNAP 94847 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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